Cas no 263387-94-6 (Methyl 3-methoxy-4-iodo-2-naphthoate)

• Product Name: Methyl 3-methoxy-4-iodo-2-naphthoate
• CAS No: 263387-94-6
• MF: C₁₃H₁₁IO₃
• MW: 342.129116296768
• CID: 2147317
• Update Time: 2023-08-04

Methyl 3-methoxy-4-iodo-2-naphthoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-methoxy-4-iodo-2-naphthoate
• DUKITTOPGOXMLL-UHFFFAOYSA-N
• Methyl 3-methoxy-4-iodo-2-naphthoate

• Inchi： 1S/C13H11IO3/c1-16-12-10(13(15)17-2)7-8-5-3-4-6-9(8)11(12)14/h3-7H,1-2H3
• InChI Key： DUKITTOPGOXMLL-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(=O)OC)=CC2C=CC=CC=21)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Topological Polar Surface Area: 35.5